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Compound of Interest

Compound Name: CFTR(inh)-172

Cat. No.: B1668465 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe and effective

handling of chemical compounds is paramount. This document provides immediate, essential

safety and logistical information for the potent and selective CFTR chloride channel blocker,

CFTR(inh)-172. Adherence to these guidelines is critical for personnel safety and

environmental protection.

Hazard Identification and Personal Protective Equipment
(PPE)
CFTR(inh)-172 is classified with several hazards requiring specific precautions. It is harmful if

swallowed, causes serious eye and skin irritation, and may provoke an allergic skin reaction or

respiratory irritation.[1][2] Furthermore, it is very toxic to aquatic life with long-lasting effects.[1]

[2] Therefore, the use of appropriate Personal Protective Equipment (PPE) is mandatory.

Recommended Personal Protective Equipment:
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Protection Type Specification Rationale

Eye/Face Protection
Safety glasses with side-

shields or goggles.

Prevents contact with eyes,

which can cause serious

irritation.[1][2]

Skin Protection
Chemical-resistant gloves

(e.g., nitrile rubber).

Avoids skin irritation and

potential allergic reactions.[1]

Lab coat or other protective

clothing.

Protects against accidental

skin contact and contamination

of personal clothing.[1][2]

Respiratory Protection

Use in a well-ventilated area. If

dust or aerosols are

generated, a NIOSH-approved

respirator is recommended.

Minimizes the risk of

respiratory irritation.[1]

Quantitative Compound Data
Below is a summary of key quantitative data for CFTR(inh)-172.

Property Value Source

Molecular Weight 409.4 g/mol [3]

Purity ≥98% [3]

Ki (Inhibition Constant) 300 nM [3][4]

Solubility in DMSO 5 mg/mL [3]

40.94 mg/mL (100 mM)

CAS Number 307510-92-5 [1][2][3]

Operational and Disposal Plans
A systematic approach to handling and disposal is crucial for safety and regulatory compliance.

The following step-by-step procedures outline the recommended workflow from receipt of the

compound to its final disposal.
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Step-by-Step Handling and Storage Protocol
Receiving and Inspection: Upon receipt, inspect the container for any damage or leaks. Wear

appropriate PPE during inspection.

Storage of Solid Compound: Store the crystalline solid in a tightly closed container in a cool,

dry, and well-ventilated area.[1] For long-term storage, refer to the supplier's

recommendation, which is often at +4°C.

Preparation of Stock Solutions:

Perform all weighing and solution preparation in a chemical fume hood to avoid inhalation

of the powder.

CFTR(inh)-172 is commonly dissolved in DMSO to prepare a stock solution.[4]

For example, to prepare a 10 mM stock solution, dissolve 4.094 mg of CFTR(inh)-172 in 1

mL of DMSO.

Storage of Stock Solutions: Aliquot the stock solution into smaller volumes to avoid repeated

freeze-thaw cycles. Store stock solutions at -20°C for up to 3 months or at -80°C for up to 6

months.[4]

First Aid Measures
In the event of exposure, immediate action is necessary:

Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least 15

minutes. If eye irritation persists, get medical advice/attention.[1]

Skin Contact: Wash off immediately with soap and plenty of water for at least 15 minutes. If

skin irritation or a rash occurs, seek medical advice.[1]

Inhalation: Move the person to fresh air. If they feel unwell, call a poison center or doctor.[1]

Ingestion: If swallowed, rinse the mouth. Do NOT induce vomiting. Call a physician.[1][2]

Disposal Plan
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All waste containing CFTR(inh)-172 must be treated as hazardous.

Waste Collection: Collect all solid and liquid waste contaminated with CFTR(inh)-172 in

clearly labeled, sealed containers. This includes unused compound, contaminated

consumables (e.g., pipette tips, tubes), and cleaning materials.

Disposal Procedure: Dispose of the hazardous waste through an approved waste disposal

plant, following all local, state, and federal regulations.[1][2] Do not allow the substance to

enter the environment.[2]

Visualized Workflow: Safe Handling and Disposal
The following diagram illustrates the logical workflow for the safe handling and disposal of

CFTR(inh)-172, from initial receipt to final waste management.
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Preparation & Handling

Disposal & Decontamination

Emergency Procedures

1. Receive & Inspect Compound

2. Store in Cool, Dry, Ventilated Area

3. Don Appropriate PPE

4. Weigh in Fume Hood Spill Response First Aid

5. Dissolve in DMSO

6. Perform Experiment

7. Collect Contaminated Waste 10. Decontaminate Work Area

8. Label Waste Container

9. Dispose via Approved Vendor

Click to download full resolution via product page

Caption: Workflow for Safe Handling and Disposal of CFTR(inh)-172.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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